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Compound of Interest

Compound Name: VUBI1

Cat. No.: B12422521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

I. Introduction
VUBI1 is a potent, first-in-class small molecule activator of Son of sevenless homolog 1

(SOS1).[1][2] SOS1 is a guanine nucleotide exchange factor (GEF) that plays a critical role in

cellular signaling by activating RAS proteins.[1][2] VUBI1 binds directly to SOS1, promoting the

exchange of GDP for GTP on RAS, leading to the activation of downstream signaling

pathways, most notably the MAPK/ERK pathway.[1][2] This compound serves as a valuable

tool for studying RAS biology and the consequences of acute RAS activation in various cellular

contexts. This document provides detailed guidelines and protocols for the proper handling,

storage, and application of VUBI1 in experimental settings. A structurally related but inactive

compound, BI-9930, is available and recommended as a negative control for experiments.[1][2]

II. Compound Information and Properties
A summary of the key physicochemical and biological properties of VUBI1 is presented in the

table below.
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Property Value Reference

Molecular Weight 483.0 g/mol [1][2]

Appearance Solid powder [3]

Binding Affinity (Kd to SOS1) 44 nM [3]

Solubility (pH 6.8) >110 µg/mL [1]

EC50 (HRAS Nucleotide

Exchange)
94 nM [1]

EC50 (p-ERK In-Cell Western,

HeLa cells)
5,900 nM (5.9 µM) [1][3]

EC50 (p-ERK In-Cell Western,

H727 cells)
10,000 nM (10 µM) [1]

Microsomal Stability

(Human/Mouse/Rat, % QH)
<24 / <24 / <23 [2]

Hepatocyte Stability

(Human/Mouse/Rat, % QH)
16 / 15 / 24 [2]

Plasma Protein Binding

(Human/Mouse/Rat, %)
99.5 / >99.8 / >99.5 [2]

III. Handling and Storage
A. Safety Precautions

As a potent modulator of a critical signaling pathway, VUBI1 should be handled with care.

Standard laboratory safety practices should be strictly followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound.

Engineering Controls: Handle the solid compound in a chemical fume hood to avoid

inhalation of the powder.
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Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.

B. Storage

Proper storage is crucial to maintain the stability and activity of VUBI1.

Solid Compound: Store the lyophilized powder at -20°C for long-term storage (up to 3 years).

[3]

Stock Solutions:

Prepare a concentrated stock solution in a suitable solvent such as DMSO.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[4]

Protect solutions from light.[4]

C. Reconstitution

For experimental use, VUBI1 powder needs to be reconstituted into a stock solution.

Solvent Selection: Dimethyl sulfoxide (DMSO) is a commonly used solvent for creating high-

concentration stock solutions of organic compounds.

Procedure:

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Aseptically add the calculated volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM or 20 mM).

Vortex or sonicate the solution to ensure the compound is fully dissolved.

IV. Signaling Pathway and Experimental Workflow
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VUBI1 activates the SOS1-mediated RAS signaling pathway, which subsequently leads to the

phosphorylation and activation of downstream kinases, including MEK and ERK. A simplified

representation of this pathway and a general experimental workflow for studying the effects of

VUBI1 are depicted below.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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